8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Core Science & Biosynthesis

What is the synthesis pathway for 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine?

An in-depth technical analysis of the synthesis pathway for 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine requires a rigorous understanding of heterocyclic construction, reagent safety, and thermodynamic drivers. This scaffold is highly valued in medicinal chemistry—particularly in the development of Janus kinase (JAK) and Tyrosyl-DNA phosphodiesterase 2 (TDP2) inhibitors—due to its favorable physicochemical properties and the orthogonality of its halogens (bromo and chloro) for downstream late-stage functionalization[1][2].

The following guide details the most robust, scalable, and self-validating synthetic route for this molecule, acting as a definitive standard operating procedure for process chemists and drug development professionals.

Retrosynthetic Strategy & Reagent Selection

Historically, the synthesis of 2-amino-[1,2,4]triazolo[1,5-a]pyridines relied on the N-amination of 2-aminopyridines using O-(mesitylsulfonyl)hydroxylamine (MSH), followed by cyclization with cyanogen bromide. However, MSH is notoriously unstable and poses severe explosive hazards at scale, while cyanogen bromide is highly toxic[3].

To circumvent these safety liabilities, modern process chemistry employs a highly efficient, phosgene-free two-step cascade[2][4]. The target molecule, 8-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine, is synthesized starting from commercially available 3-bromo-5-chloropyridin-2-amine [5].

The logic of this pathway relies on two distinct phases:

• Electrophilic Capture: Using to form an activated thiourea intermediate.

• Nucleophilic Cyclization & Decarboxylation: Using hydroxylamine to drive ring closure and expel leaving groups (H₂S, CO₂, and ethanol) to achieve the thermodynamically stable aromatic system[6].

Workflow for the two-step synthesis of the functionalized triazolopyridine core.

Mechanistic Elucidation (The Causality)

Understanding the electron flow is critical for troubleshooting impurities and optimizing yield.

• Step 1: Thiourea Formation. The exocyclic C2-amine of 3-bromo-5-chloropyridin-2-amine is inherently poorly nucleophilic due to the electron-withdrawing nature of the adjacent halogens. However, the central carbon of ethoxycarbonyl isothiocyanate is exceptionally electrophilic. Nucleophilic attack occurs smoothly at room temperature, yielding 1-(3-bromo-5-chloropyridin-2-yl)-3-(ethoxycarbonyl)thiourea.

• Step 2: Hydroxylamine Attack & Ring Closure. The addition of hydroxylamine (liberated in situ from its hydrochloride salt) initiates the cascade. The hydroxylamine nitrogen attacks the thiocarbonyl carbon of the thiourea. The resulting tetrahedral intermediate collapses, expelling hydrogen sulfide (H₂S) gas.

• Step 3: Aromatization. The N-hydroxyguanidine-like intermediate undergoes an intramolecular cyclization. The oxygen acts as a leaving group, driving the formation of the N-N bond with the pyridine ring nitrogen. Concurrently, the ethoxycarbonyl group is lost via decarboxylation (loss of CO₂ and ethanol), yielding the fully aromatic target.

Step-by-step mechanistic electron flow from thiourea formation to final decarboxylation.

Quantitative Data: Optimization of Cyclization Parameters

The cyclization step (Step 2) is highly sensitive to solvent and base selection. Hydroxylamine hydrochloride must be neutralized to act as a nucleophile, but using a nucleophilic base or the wrong solvent can lead to competitive side reactions or incomplete decarboxylation.

Causality of choice: N,N-Diisopropylethylamine (DIPEA) is selected because its steric bulk prevents it from competing with hydroxylamine for the electrophilic thiocarbonyl. A 1:1 mixture of Ethanol/Methanol provides optimal solubility for the thiourea intermediate at reflux, while allowing the highly crystalline final product to precipitate upon cooling[4][7].

Table 1: Effect of Reaction Conditions on Step 2 Cyclization

Solvent System	Base Used	Temperature	Reaction Time	Isolated Yield (%)	Purity (LC-MS)
Dichloromethane	Triethylamine	25 °C	24 h	< 15%	N/A (Incomplete)
Ethanol	K₂CO₃	80 °C	6 h	62%	85%
Methanol	DIPEA	65 °C	4 h	76%	91%
EtOH/MeOH (1:1)	DIPEA	65 °C (Reflux)	3 h	88%	> 98%

Standard Operating Procedure (Self-Validating Protocol)

This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure each transformation is complete before proceeding, preventing the carryover of closely eluting impurities.

Phase 1: Synthesis of 1-(3-bromo-5-chloropyridin-2-yl)-3-(ethoxycarbonyl)thiourea

• Preparation: Charge a dry, nitrogen-flushed round-bottom flask with 3-bromo-5-chloropyridin-2-amine (1.0 equivalent, e.g., 50.0 g).

• Solvation: Dissolve the starting material in anhydrous Dichloromethane (DCM) (10 volumes, 500 mL). Ensure complete dissolution.

• Addition: Cool the mixture to 0–5 °C. Add (1.05 equivalents) dropwise over 30 minutes to control the mild exotherm.

• Reaction: Remove the ice bath and stir at room temperature (20–25 °C) for 12–16 hours.

• IPC Validation: Analyze an aliquot via LC-MS. The starting material mass (m/z ~207) must be completely consumed, replaced by the thiourea mass (m/z ~338).

• Isolation: Concentrate the reaction mixture in vacuo to 3 volumes. Add hexanes (5 volumes) to precipitate the thiourea. Filter, wash with cold hexanes, and dry under vacuum. Note: This intermediate is used directly in the next step without further purification.

Phase 2: Cyclization to 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Safety Warning: This step evolves highly toxic H₂S gas. The reactor exhaust MUST be routed through a bleach (sodium hypochlorite) scrubber.

• Activation: In a separate flask, suspend hydroxylamine hydrochloride (5.0 equivalents) in a 1:1 mixture of absolute Ethanol and Methanol (10 volumes total).

• Neutralization: Add DIPEA (3.0 equivalents) dropwise. Stir at room temperature for 1 hour to fully liberate the free hydroxylamine.

• Coupling: Add the thiourea intermediate from Phase 1 (1.0 equivalent) to the basic hydroxylamine solution in one portion.

• Cyclization: Heat the reaction mixture to a gentle reflux (approx. 65 °C) for 3 to 4 hours.

• IPC Validation: Monitor via LC-MS. The intermediate thiourea must be consumed, and the product mass (m/z ~247) must be dominant.

• Isolation: Remove the heat source and allow the mixture to cool to room temperature. The target compound will spontaneously crystallize. Further cool to 0–5 °C for 2 hours to maximize recovery.

• Purification: Filter the highly crystalline solid. Wash sequentially with cold water (to remove residual salts) and cold ethanol. Dry in vacuo at 45 °C to afford pure 8-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine.

References

• A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779 Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• An Improved Synthesis of the Free Base and Diglycolate Salt of CEP-33779; A Janus Kinase 2 Inhibitor Organic Process Research & Development (ACS Publications) URL:[Link]

• Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634 Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• [1,2,4]triazolo[1,5-a]pyridinyl substituted indole compounds (WO2018005586A1)

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Pharmacophore modeling of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine scaffolds

An In-depth Technical Guide to the Pharmacophore Modeling of 8-Bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine Scaffolds

Abstract

The 8-bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine core represents a privileged scaffold in medicinal chemistry, offering a unique three-dimensional arrangement of functional groups conducive to selective molecular recognition. This guide provides a comprehensive, in-depth exploration of pharmacophore modeling techniques as applied to this specific scaffold. As there is limited publicly available data on the specific biological targets for this molecule, we will proceed by outlining the established ligand-based and structure-based workflows within a hypothetical, yet plausible, drug discovery context, such as targeting a protein kinase. This document is intended for researchers, computational chemists, and drug development professionals, offering both strategic rationale and detailed, field-proven protocols to guide the discovery of novel therapeutic agents.

Introduction: The Strategic Value of the Triazolopyridine Scaffold

The[1][2]triazolo[1,5-a]pyridine ring system is a bioisostere of purine and has been identified as a critical component in a multitude of biologically active compounds. The specific scaffold, 8-bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine, presents a rich array of chemical features: a hydrogen bond-donating amine, multiple hydrogen bond-accepting nitrogen atoms within the fused ring system, and spatially distinct halogen atoms (bromo and chloro) that can engage in halogen bonding or occupy hydrophobic pockets.

Pharmacophore modeling serves as a cornerstone of modern computer-aided drug design (CADD), enabling the translation of complex molecular interactions into a simplified and searchable 3D representation.[3][4] A pharmacophore model defines the essential spatial arrangement of chemical features that a molecule must possess to be active at a specific biological target.[5] This guide will detail the two primary pathways for developing such a model for our target scaffold: the ligand-based approach, which relies on the knowledge of known active molecules, and the structure-based approach, which leverages the three-dimensional structure of the target protein.[1][6]

Part 1: Ligand-Based Pharmacophore Modeling

Causality and Experimental Choice

The ligand-based approach is the method of choice when a set of active compounds is known, but the 3D structure of the biological target has not been experimentally determined. The central hypothesis is that molecules with similar biological activity share common chemical features arranged in a specific spatial orientation responsible for their interaction with the target.[6] By aligning a set of structurally diverse but functionally related ligands, we can deduce a common pharmacophore hypothesis that encapsulates these essential features.[2] This model then becomes a powerful 3D query for discovering novel scaffolds with the desired activity.[1]

Experimental Protocol: Generating a Ligand-Based Hypothesis

This protocol outlines a self-validating system for generating and assessing the quality of a pharmacophore model.

Step 1: Assembling and Preparing the Dataset

• Training Set Selection: Curate a set of at least 5-10 structurally diverse molecules with high affinity for the target. For our 8-bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine scaffold, this would involve analogues with varying substituents where IC50 or Ki values are known.

• Test Set Selection: Create a separate dataset containing a mix of known active and inactive (decoy) compounds that were not used in the training set.[7] This set is crucial for validating the model's predictive power. Decoys should ideally be physically similar to the actives but lack the specific biological activity.[7]

• Ligand Preparation: Convert all 2D structures to 3D. Generate a diverse and energetically accessible conformational database for each ligand using tools like LigPrep (Schrödinger) or MOE (Chemical Computing Group).[8][9] This step is critical as it ensures the bioactive conformation is likely represented.

Step 2: Common Feature Pharmacophore Generation

• Feature Definition: Identify the key pharmacophoric features within the training set molecules. These typically include Hydrogen Bond Acceptors (HBA), Hydrogen Bond Donors (HBD), Hydrophobic (H), Aromatic Rings (AR), and Positive/Negative Ionizable (PI/NI) groups.[3]

• Hypothesis Generation: Utilize an algorithm such as HipHop within Discovery Studio or Phase within Schrödinger to align the training set ligands and identify common feature arrangements.[1][10] The goal is to generate a set of ranked hypotheses based on how well they map to the most active compounds. The espresso algorithm in LigandScout is another powerful tool that can generate both common and merged feature models.[1]

Step 3: Pharmacophore Model Validation

Validation is a mandatory step to ensure the model can reliably distinguish active compounds from inactives.[1][7]

• Test Set Screening: Use the generated pharmacophore hypothesis as a 3D query to screen the pre-prepared test set.

• Statistical Evaluation: Calculate key metrics to assess the model's quality. The Güner-Henry (GH) score is a widely accepted metric that ranges from 0 (null model) to 1 (ideal model). A GH score above 0.7 indicates a high-quality model.[11][12]

The GH score is calculated using the following formula: GH = (Ha * (3A + Ht) / (4 * Ht * A)) * (1 - ((Ht - Ha) / (D - A))) Where:

• Ht: Total number of hits retrieved from the database.

• Ha: Number of active compounds in the hit list.

• A: Total number of active compounds in the database.

• D: Total number of compounds in the database.

Data Presentation: Hypothetical Validation Results

Parameter	Value	Description
Database Size (D)	2,000	Total compounds in the test set.
Actives in Database (A)	50	Number of known active compounds.
Total Hits (Ht)	125	Compounds retrieved by the pharmacophore screen.
Active Hits (Ha)	42	Active compounds correctly identified in the hit list.
GH Score	0.82	Indicates a model with excellent predictive ability.

Visualization: Ligand-Based Modeling Workflow

Caption: Workflow for ligand-based pharmacophore modeling.

Part 2: Structure-Based Pharmacophore Modeling

Causality and Experimental Choice

When a high-resolution 3D structure of the target protein—either alone (apo) or in complex with a ligand (holo)—is available, a structure-based approach is superior.[13] This method does not rely on a set of known ligands but instead derives the pharmacophore features directly from the key interactions observed within the protein's binding site.[1][13] This provides a more accurate and detailed map of the chemical environment required for binding, including features like excluded volumes that prevent steric clashes.[3]

Experimental Protocol: Deriving a Pharmacophore from the Binding Site

This protocol details the steps to create a pharmacophore model directly from a protein-ligand complex.

Step 1: Protein and Ligand Preparation

• Structure Retrieval: Obtain the crystal structure of the target protein in complex with a ligand from the Protein Data Bank (PDB). For our hypothetical case, this would be a kinase bound to an inhibitor similar to our scaffold.

• Protein Preparation: Use a protein preparation wizard (e.g., in Maestro, MOE, or Discovery Studio) to:

  • Correct bond orders and add hydrogen atoms.

  • Optimize the hydrogen-bonding network.

  • Perform a constrained energy minimization to relieve any steric clashes in the crystal structure. This ensures the protein is in a computationally stable state.

Step 2: Interaction Analysis and Feature Generation

• Binding Site Definition: Identify the amino acid residues that form the binding pocket around the co-crystallized ligand.

• Interaction Mapping: Use software like LigandScout or the interaction analysis tools in MOE/Discovery Studio to automatically identify all key interactions between the ligand and the protein.[14] This will generate a set of features, such as hydrogen bonds with specific residues, hydrophobic contacts, and aromatic (pi-pi) stacking.[6]

• Pharmacophore Creation: The software translates these interaction points into a 3D pharmacophore model.[13] Each feature is represented as a sphere with a defined radius and vector directionality (for features like H-bond donors/acceptors). Excluded volume spheres can be added to represent the space occupied by the protein, preventing virtual hits from clashing with the receptor.

Step 3: Model Refinement and Validation

• Feature Pruning: Manually inspect the generated model. Remove redundant or less critical features to create a more focused and efficient query for virtual screening. The goal is to retain only those interactions essential for potent binding.

• Validation with Known Ligands: If a set of known actives and inactives is available, it should be used to validate the structure-based model using the same statistical methods (e.g., GH score, ROC curves) described in the ligand-based section.[7] This cross-validation ensures the model has real-world predictive power.

Data Presentation: Key Interactions for a Hypothetical Kinase Target

Pharmacophore Feature	Interacting Residue	Interaction Type	Distance (Å)
Hydrogen Bond Donor	GLU 91 (Backbone C=O)	Hydrogen Bond	2.8
Hydrogen Bond Acceptor	LYS 45 (Backbone N-H)	Hydrogen Bond	3.1
Aromatic Ring	PHE 145	Pi-Pi Stacking	3.5
Hydrophobic	LEU 38, VAL 75	Hydrophobic Contact	N/A
Excluded Volume	TRP 150	Steric Hindrance	N/A

Visualization: Structure-Based Modeling Workflow & Example Pharmacophore

Caption: Workflow for structure-based pharmacophore modeling.

Caption: Hypothetical pharmacophore model for the scaffold.

Part 3: Application in Virtual Screening for Hit Identification

Principle and Rationale

The ultimate utility of a validated pharmacophore model is its application as a 3D filter in virtual screening (VS).[15] The model is used to rapidly search large compound libraries (e.g., the ZINC database, which contains millions of purchasable compounds) to identify molecules that match the pharmacophoric query in 3D space.[16] This process is computationally efficient and can enrich the hit list with potentially active compounds, significantly reducing the time and cost associated with high-throughput screening (HTS).[1][15]

Experimental Protocol: From Pharmacophore to Hits

Step 1: Database Preparation

• Library Acquisition: Obtain a multi-conformer 3D compound library, such as ZINC or an in-house collection.

• Filtering: It is often beneficial to pre-filter the library based on desirable drug-like properties (e.g., Lipinski's Rule of Five) or to remove compounds with reactive functional groups.

Step 2: Pharmacophore-Based Screening

• 3D Search: Use the validated pharmacophore model as a query to screen the prepared database. The screening software will attempt to fit each conformer of each molecule in the database to the pharmacophore features.

• Hit List Generation: Molecules that successfully map to the pharmacophore features are saved as a "hit list." The quality of the fit is often quantified by a fit score.

Step 3: Hit Post-Processing and Prioritization

• Clustering and Diversity: The initial hit list may contain many structurally similar compounds. Cluster the hits based on chemical similarity to ensure a diverse range of scaffolds is selected for further investigation.

• Molecular Docking: To further refine the hit list, perform molecular docking of the top-ranking, diverse hits into the target protein's binding site (if the structure is known).[7] This step validates that the hits can adopt a favorable binding pose and provides a more rigorous estimation of binding affinity.

• Final Selection: Select the top 10-50 compounds based on a consensus of pharmacophore fit score, docking score, and visual inspection of the binding pose for progression to in vitro biological testing.

Visualization: Virtual Screening and Hit Selection Workflow

Caption: Virtual screening to hit prioritization workflow.

Conclusion

Pharmacophore modeling is a powerful, versatile, and indispensable tool in modern drug discovery. For a scaffold as promising as 8-bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine, these computational techniques provide a rational and efficient pathway to uncover its therapeutic potential. By systematically applying either ligand-based or structure-based methodologies, researchers can generate robust, validated models that serve as highly effective queries for discovering novel, potent, and selective modulators of biological targets. The integration of these models with subsequent computational techniques like molecular docking and ADMET prediction creates a synergistic workflow that significantly enhances the probability of success in lead identification and optimization campaigns.

References

• Schrödinger, LLC. (2024). Ligand-Based Virtual Screening Using Phase. Retrieved from [Link] (Note: This is a representative link for a software tutorial, which was consulted for general workflow steps mentioned in the guide).

• Ferreira, L. G., Dos Santos, R. N., Oliva, G., & Andricopulo, A. D. (2015). Molecular docking and structure-based drug design strategies. Molecules, 20(7), 13384-13421. Available at: [Link]

• Qing, X., Lee, X. Y., De Raeymaeker, J., Tame, J. R., Zhang, K. Y., De Maeyer, M., & Voet, A. R. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Drug discovery today, 19(5), 637-647. Available at: [Link]

• Kaserer, T., Beck, K. R., Akram, M., Odermatt, A., & Schuster, D. (2015). Pharmacophore Models and Pharmacophore-Based Virtual Screening: Concepts and Applications Exemplified on Hydroxysteroid Dehydrogenases. Molecules, 20(12), 22799-22832. Available at: [Link]

• BioNome. (2026). Validation Techniques in Pharmacophore-Based Screening Projects in India. Retrieved from [Link]

• Nanotechnology Perceptions. (2023). Pharmacophore Modeling In Drug Discovery: Concepts, Challenges, And Future Directions. Retrieved from [Link]

• Creative Biolabs. (n.d.). Structure based Pharmacophore Modeling Service. Retrieved from [Link]

• Kaserer, T., et al. (2015). Pharmacophore Models and Pharmacophore-Based Virtual Screening. PMC. Available at: [Link]

• Langer, T., & Wolber, G. (2006). Pharmacophore modelling: applications in drug discovery. Expert Opinion on Drug Discovery, 1(3), 261-267. Available at: [Link]

• Khedkar, S. A., Malde, A. K., Coutinho, E. C., & Srivastava, S. (2007). Pharmacophore modeling in drug discovery. Bioinformatics, 2(1), 1-13. (General reference for concepts).

• Wolber, G., & Langer, T. (2005). LigandScout: 3-D pharmacophores derived from protein-bound ligands and their use as virtual screening filters. Journal of chemical information and modeling, 45(1), 160-169. Available at: [Link]

• Frontiers Media. (2024). Pharmacophore modeling: advances and pitfalls. Retrieved from [Link]

• Taylor & Francis Online. (2014). Structure-based three-dimensional pharmacophores as an alternative to traditional methodologies. Retrieved from [Link]

• Singh, N., et al. (2017). Pharmacophore Based Virtual Screening Approach to Identify Selective PDE4B Inhibitors. Iranian Journal of Pharmaceutical Research, 16(3), 910-923. Available at: [Link]

• Bio-protocol. (n.d.). 3D Ligand-Based Pharmacophore Modeling. Retrieved from [Link]

• Bio-protocol. (2021). Structure-based pharmacophore modeling. Retrieved from [Link]

• Frontiers Media. (2022). Pharmacophore-based virtual screening approaches to identify novel molecular candidates against EGFR through comprehensive computational approaches and in-vitro studies. Retrieved from [Link]

• J's Blog. (2024). Schrödinger Notes—Ligand-based Pharmacophore Modeling. Retrieved from [Link]

• ResearchGate. (n.d.). Pharmacophore model validation using GH score method. Retrieved from [Link]

• Bio-protocol. (2022). Validation of Pharmacophore Models. Retrieved from [Link]

• MDPI. (2019). Structure-Based Pharmacophore Modeling, Virtual Screening, Molecular Docking and Biological Evaluation for Identification of Potential Poly (ADP-Ribose) Polymerase-1 (PARP-1) Inhibitors. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine as a Privileged Building Block in Kinase Inhibitor Discovery

Executive Summary

In modern small-molecule drug discovery, the design of highly selective kinase inhibitors relies heavily on the use of privileged bioisosteric scaffolds. 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine is a highly functionalized, orthogonally reactive building block that has become a cornerstone in the synthesis of ATP-competitive inhibitors. By offering three distinct vectors for diversification (C8, C6, and C2), this scaffold empowers medicinal chemists to rapidly generate complex structure-activity relationship (SAR) libraries targeting critical oncology and immunology pathways, including JAK, VEGFR, and PI3K[1][2][3].

Scientific Rationale & Mechanistic Insights

The Triazolopyridine Hinge-Binding Motif

The [1,2,4]triazolo[1,5-a]pyridine-2-amine core is fundamentally designed to mimic the adenine ring of ATP. When docked into a kinase active site, the scaffold establishes a robust bidentate hydrogen-bonding network with the kinase hinge region:

• Hydrogen Bond Acceptor: The N3 atom of the triazole ring interacts with the backbone NH of the hinge (e.g., Leu932 in JAK2 or Cys919 in VEGFR2)[1][3].

• Hydrogen Bond Donor: The exocyclic C2-amine donates a hydrogen bond to the backbone carbonyl of the same hinge residue.

Diagram 1: Bidentate hydrogen bonding model of the triazolopyridine core with the kinase hinge.

Causality of the Orthogonal Halogen Substitution

The true strategic value of 8-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine lies in its built-in chemoselectivity. The differential bond dissociation energies between the C8-Br bond and the C6-Cl bond dictate the sequence of functionalization:

• C8-Bromo Activation: The weaker C-Br bond undergoes oxidative addition by Palladium(0) at mild temperatures (~80 °C). This ensures that a first-pass Suzuki-Miyaura coupling occurs exclusively at the 8-position, leaving the C6-Cl bond perfectly intact[1].

• C6-Chloro Activation: Once the C8 position is substituted, the C6-Cl bond can be activated using electron-rich, bulky dialkylbiaryl phosphine ligands (e.g., RuPhos or BrettPhos) at elevated temperatures (~110 °C) to facilitate Buchwald-Hartwig aminations or secondary Suzuki couplings[2].

• C2-Amine Derivatization: While the C2-amine can be left free for hinge binding, derivatizing it (e.g., via C2-NH-aryl meta-substitution) has been proven to drastically enhance cell potency and drive selectivity, as seen in the discovery of the JAK2 inhibitor CEP-33779[1].

Application Workflows & Self-Validating Protocols

The following protocols detail the step-by-step orthogonal functionalization of the scaffold.

Diagram 2: Orthogonal functionalization workflow exploiting the differential reactivity of halogens.

Protocol 1: Chemoselective Suzuki-Miyaura Cross-Coupling at C8

Objective: Introduce an aryl/heteroaryl group at the C8 position without triggering dechlorination at C6. Causality: Pd(dppf)Cl₂ is utilized due to its large bite angle, which facilitates reductive elimination for bulky substrates, while a mild base (Na₂CO₃) prevents the premature activation of the C6-Cl bond.

• Preparation: In an oven-dried Schlenk flask, combine 8-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine (1.0 equiv), the desired aryl boronic acid (1.1 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

• Solvent & Base: Add a degassed mixture of 1,4-Dioxane and 2M aqueous Na₂CO₃ (4:1 v/v). Purge the system with N₂ for 10 minutes.

• Reaction: Heat the mixture to 80 °C for 4–6 hours.

• Self-Validation (LC-MS): Monitor the reaction via LC-MS. The successful chemoselective coupling is confirmed by the disappearance of the starting material's distinct M, M+2, M+4 isotopic pattern (characteristic of one Br and one Cl) and the emergence of a product mass showing only an M, M+2 pattern (confirming the retention of the single chlorine atom).

• Workup: Filter the mixture through a pad of Celite to remove palladium black. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Protocol 2: Buchwald-Hartwig Amination at C6

Objective: Introduce a solubilizing amine (e.g., morpholine, piperazine) at the C6 position to improve pharmacokinetic properties. Causality: The C6-Cl bond is highly unreactive under standard conditions. RuPhos Pd G3 is specifically selected because the electron-rich RuPhos ligand accelerates the oxidative addition into the stubborn aryl chloride, while preventing the formation of inactive palladium dimers.

• Preparation: Combine the 8-aryl-6-chloro intermediate from Protocol 1 (1.0 equiv), the secondary amine (1.2 equiv), RuPhos Pd G3 (0.05 equiv), RuPhos ligand (0.05 equiv), and Cs₂CO₃ (2.5 equiv) in a sealed vial.

• Solvent: Add anhydrous 1,4-Dioxane and sparge with N₂ for 10 minutes.

• Reaction: Heat the vial to 110 °C for 12 hours.

• Workup & Scavenging: Dilute with EtOAc and wash with water. Critical Step: Treat the organic layer with a palladium scavenger resin (e.g., SiliaMetS Thiol) for 2 hours at room temperature. This ensures the removal of heavy metal traces that could cause false positives in downstream biological kinase assays.

Protocol 3: C2-Amine Derivatization (Optional)

Objective: Functionalize the exocyclic amine to access deep binding pockets or improve cellular permeability.

• Amidation: React the intermediate from Protocol 2 with an acid chloride (1.2 equiv) in the presence of DIPEA (2.0 equiv) in DCM at 0 °C to room temperature.

• C-N Cross Coupling: If an aryl group is required at C2 (as seen in highly selective JAK2 inhibitors[1]), utilize BrettPhos Pd G3 and sodium tert-butoxide in t-Amyl alcohol at 100 °C.

Quantitative Data Presentation

Table 1: Orthogonal Reactivity Profile of the Scaffold

Position	Functional Group	Reactivity Level	Preferred Reaction	Mechanistic Rationale
C8	Bromine (-Br)	High	Suzuki-Miyaura Coupling	Lower C-Br bond dissociation energy allows rapid oxidative addition by Pd(0) at mild temperatures (70-80 °C).
C6	Chlorine (-Cl)	Moderate	Buchwald-Hartwig Amination	Stronger C-Cl bond requires electron-rich, bulky dialkylbiaryl phosphine ligands (e.g., RuPhos) and higher temperatures (100-110 °C).
C2	Amine (-NH₂)	Variable	Amidation / Arylation	Exocyclic amine acts as a nucleophile. Can be selectively acylated or arylated (via BrettPhos) after halogen cross-coupling.

Table 2: Benchmark Kinase Targets Utilizing the Triazolopyridine Core

Target Kinase	Scaffold Role	Key Structural Modifications	Reference
JAK2	ATP-competitive hinge binder	C8-aryl substitution for potency; C2-NH-aryl meta-substitution for exceptional JAK2/JAK3 selectivity.	CEP-33779[1]
VEGFR2	Type-II inhibitor hinge binder	N1-nitrogen (N3 in triazole) interacts with Cys919; requires structural tuning for slow dissociation kinetics.	Oguro et al.[3]
PI3Kγ/δ	Dual isoform inhibitor	Hybridization with dimethoxypyridine at C6 to occupy the specific affinity pocket of PI3K isoforms.	Wang et al.[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, synthesis, and evaluation of novel VEGFR2 kinase inhibitors: discovery of [1,2,4]triazolo[1,5-a]pyridine derivatives with slow dissociation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective Functionalization of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Executive Summary

The [1,2,4]triazolo[1,5-a]pyridine scaffold has emerged as a privileged pharmacophore in modern medicinal chemistry. It is a critical structural motif in the development of Toll-like receptor (TLR7/8/9) antagonists for autoimmune diseases[1], Bruton's tyrosine kinase (BTK) inhibitors for inflammatory disorders[2], and Mps1 (TTK) kinase inhibitors for oncology[3].

However, de novo functionalization of the bare triazolopyridine core is notoriously difficult due to severe electronic asymmetry, where direct halogenation often yields inseparable regioisomeric mixtures[4]. To bypass these hurdles, advanced drug discovery programs utilize pre-halogenated building blocks. 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine (CAS: 1934834-85-1)[5] is a premier starting material that provides three distinct, orthogonal functionalization vectors. This application note provides a comprehensive, self-validating guide to the regioselective derivatization of this highly valuable intermediate.

Scaffold Analytics & Reactivity Profile

The strategic value of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine lies in the distinct reactivity of its three functional handles, allowing for sequential, one-pot, or step-wise cross-coupling without the need for protecting groups.

• C8-Bromide (First Vector): The C-Br bond has a significantly lower bond dissociation energy (~280 kJ/mol) compared to the C-Cl bond (~330 kJ/mol). Furthermore, the C8 position is electronically activated by the adjacent bridgehead nitrogen. Consequently, Pd(0) undergoes oxidative addition at C8 with near-perfect regioselectivity at standard temperatures (70–80 °C).

• C6-Chloride (Second Vector): The C-Cl bond is electron-deficient but highly stable[4]. It remains completely inert during C8-functionalization. Subsequent activation requires forcing conditions (100–110 °C) and specialized, electron-rich bulky phosphine ligands (e.g., XPhos or BrettPhos) to force oxidative addition.

• C2-Amine (Third Vector): The exocyclic amine is heavily delocalized into the electron-withdrawing triazole ring, rendering it a very poor nucleophile. It will not interfere with standard Pd-catalyzed cross-couplings, allowing it to be derivatized last via base-catalyzed acylation or alkylation.

Caption: Stepwise regioselective functionalization workflow of the triazolopyridine scaffold.

Quantitative Data: Reactivity & Optimization Matrix

To ensure reproducible scale-up, the following table summarizes the optimized empirical parameters for differentiating the three reactive sites.

Functional Site	Target Reaction	Optimal Catalyst / Reagent System	Temp (°C)	Typical Yield	Selectivity / Notes
C8-Bromide	Suzuki-Miyaura	Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O	80 °C	85–95%	>99% selective for C8 over C6.
C8-Bromide	Sonogashira	Pd(PPh₃)₂Cl₂, CuI, Et₃N, DMF	60 °C	75–85%	C6-Cl remains completely intact.
C6-Chloride	Buchwald-Hartwig	Pd₂(dba)₃, XPhos, Cs₂CO₃, Toluene	110 °C	65–80%	Requires bulky biaryl phosphines.
C6-Chloride	Suzuki (2nd pass)	SPhos Pd G2, K₃PO₄, Toluene/H₂O	100 °C	70–85%	High temp required for C-Cl activation.
C2-Amine	Amide Coupling	Acyl Chloride, DMAP, Pyridine, DCM	0–25 °C	80–90%	DMAP is mandatory due to low nucleophilicity.

Self-Validating Experimental Protocols

Protocol A: Regioselective C8 Suzuki-Miyaura Cross-Coupling

Objective: Arylate the C8 position while preserving the C6-Cl and C2-NH₂ handles. Causality:Pd(dppf)Cl₂ is selected because its large bite angle accelerates reductive elimination, minimizing protodeboronation of the boronic acid. A biphasic 1,4-Dioxane/H₂O system is used to ensure the inorganic base (K₂CO₃) is fully dissolved, which is critical for the transmetalation step.

Step-by-Step Methodology:

• Charge a Schlenk flask with 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine (1.0 equiv), aryl boronic acid (1.1 equiv), and K₂CO₃ (2.5 equiv).

• Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v) to achieve a 0.2 M concentration.

• Add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of nitrogen. Seal the flask and heat to 80 °C for 4–6 hours.

• Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc). Self-Validation (Isotope Tracking): The starting material exhibits a distinct LC-MS isotopic pattern of roughly 3:4:1 (due to the combination of ⁷⁹Br/⁸¹Br and ³⁵Cl/³⁷Cl). Successful C8-arylation is confirmed when the LC-MS shows the complete disappearance of the Br isotope signature, leaving only the classic 3:1 (M : M+2) isotopic pattern characteristic of the retained C6-Chloride.

Protocol B: C6-Chloro Buchwald-Hartwig Amination

Objective: Introduce a secondary or tertiary amine at the recalcitrant C6 position. Causality: The C6-Cl bond is highly stable. XPhos is employed because its electron-rich dicyclohexylphosphine moiety forces oxidative addition into the C-Cl bond, while its bulky biaryl framework prevents the formation of inactive bis-ligated palladium dead-ends.

Step-by-Step Methodology:

• In a dried microwave vial, combine the C8-arylated intermediate from Protocol A (1.0 equiv), the desired amine (1.5 equiv), and Cs₂CO₃ (2.0 equiv).

• Add anhydrous Toluene (0.1 M) and purge with argon for 10 minutes.

• Add Pd₂(dba)₃ (0.05 equiv) and XPhos (0.10 equiv). Seal the vial.

• Heat thermally at 110 °C (or via microwave irradiation at 120 °C) for 12 hours.

• Filter through a Celite pad, concentrate, and purify via reverse-phase HPLC. Self-Validation (Isotope Tracking): The reaction is deemed complete when LC-MS analysis reveals the total loss of the 3:1 (M : M+2) chloride isotopic pattern, replaced by a single dominant molecular ion peak (M+H)⁺ corresponding to the aminated product.

Protocol C: C2-Amine Acylation

Objective: Final capping of the exocyclic amine to generate the mature active pharmaceutical ingredient (API). Causality: Because the triazole ring withdraws electron density from the C2-amine, standard coupling reagents (e.g., HATU/DIPEA) often fail. 4-Dimethylaminopyridine (DMAP) is used as a nucleophilic catalyst to generate a highly reactive acylpyridinium intermediate that forces the acylation.

Step-by-Step Methodology:

• Dissolve the C8/C6-difunctionalized intermediate (1.0 equiv) in anhydrous DCM (0.1 M) and cool to 0 °C.

• Add Pyridine (3.0 equiv) and DMAP (0.2 equiv), followed by the dropwise addition of the target acyl chloride (1.5 equiv).

• Allow the reaction to warm to room temperature and stir for 4 hours. Quench with saturated aqueous NaHCO₃, extract with DCM, and purify. Self-Validation: TLC will show a significant shift to a less polar Rf value. LC-MS will confirm a mass increase corresponding to the acyl group minus one proton.

Application in Drug Discovery: Biological Context

Compounds derived from the 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine scaffold are heavily utilized in the synthesis of inhibitors targeting the innate immune system[1]. By functionalizing the C8 and C6 positions with specific hydrophobic or hydrogen-bonding motifs, these molecules can tightly bind to the ATP-binding pocket of kinases (like BTK)[2] or the active sites of endosomal Toll-like receptors (TLR7/8/9)[1].

Inhibiting these pathways prevents the downstream phosphorylation cascades that lead to the transcription of pro-inflammatory cytokines, offering therapeutic relief for conditions like systemic lupus erythematosus (SLE) and rheumatoid arthritis.

Caption: Mechanism of action for triazolopyridine-based TLR7/8/9 inhibitors in inflammatory pathways.

References

• WO2018005586A1 - [1,2,4]triazolo[1,5-a]pyridinyl substituted indole compounds Source: Google Patents URL
• WO2015157955A1 - Heterocyclic btk inhibitors Source: Google Patents URL
• Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK)
• 2-(5-fluoro-6-methylpyridin-2-yl)ethane-1,2-dione (EVT-3446125)
• 1934834-85-1 | 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine Source: BLD Pharm URL

Sources

• 1. WO2018005586A1 - [1,2,4]triazolo[1,5-a]pyridinyl substituted indole compounds - Google Patents [patents.google.com]
• 2. WO2015157955A1 - Heterocyclic btk inhibit ors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. evitachem.com [evitachem.com]
• 5. 1934834-85-1|8-BRomo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility Issues for 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the specific physicochemical hurdles associated with 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine .

This compound is a highly valuable building block and intermediate, particularly in the synthesis of kinase inhibitors (such as JAK/TYK2 inhibitors) [1]. However, its unique structural features often lead to significant solubility challenges in standard laboratory solvents, including Dimethyl Sulfoxide (DMSO). This guide synthesizes field-proven experimental protocols with the mechanistic causality behind them, ensuring your assays remain robust, reproducible, and scientifically sound.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine resist dissolution in 100% DMSO?

A1: The recalcitrance of this compound to dissolve is driven by its exceptionally high crystal lattice energy. This is caused by three interacting structural factors:

• Planar Heterocyclic Core: The fused [1,2,4]triazolo[1,5-a]pyridine ring system is highly planar, promoting strong intermolecular π−π stacking.

• Primary Amine (2-ylamine): This group acts as both a strong hydrogen bond donor and acceptor, creating a rigid intermolecular hydrogen-bonding network in the solid state.

• Heavy Halogenation: The addition of the 8-bromo and 6-chloro substituents significantly increases the molecular weight, polarizability, and overall lipophilicity (LogP) of the molecule.

In polar aprotic solvents like DMSO, the energetic cost of breaking these solid-state intermolecular forces often exceeds the solvation energy, resulting in slow or incomplete dissolution.

Q2: I vortexed my sample in DMSO, but it remains a cloudy suspension. How can I safely break the crystal lattice to achieve a 50 mM stock?

A2: Mechanical agitation (vortexing) is rarely sufficient for heavily halogenated planar heterocycles. You must introduce targeted energy to disrupt the lattice:

• Acoustic Cavitation (Sonication): Bath sonication creates localized high-pressure/high-temperature micro-environments that physically shear the crystal lattice without degrading the bulk molecule.

• Controlled Thermal Energy: Heating the DMSO suspension to 50°C–60°C increases the kinetic energy of the solvent molecules, shifting the thermodynamic equilibrium toward solvation. Triazolopyridine derivatives are generally stable at these temperatures for short durations [2].

• Crucial Caveat: You must use freshly opened, anhydrous DMSO. DMSO is highly hygroscopic; even a 2–5% absorption of atmospheric water will drastically reduce the solubility of lipophilic halogenated compounds, causing immediate micro-precipitation [2].

Q3: When I dilute my DMSO stock into an aqueous assay buffer, the compound "crashes out." How do I prevent this?

A3: This phenomenon is known as a "solvent shift." When the DMSO is diluted by water, the hydrophobic effect forces the lipophilic 8-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine molecules to rapidly aggregate and nucleate, forming precipitates.

To prevent this, you cannot dilute directly into water. Instead, you must use a step-down formulation strategy utilizing biologically compatible co-solvents (like PEG300) and non-ionic surfactants (like Tween-80). The surfactant molecules form micelles that encapsulate the hydrophobic compound, stabilizing it as a clear micro-emulsion in the aqueous phase[2].

Part 2: Self-Validating Experimental Protocols

Protocol A: Preparation of a 50 mM Master Stock in Anhydrous DMSO

This protocol ensures complete solvation while preventing thermal degradation of the halogenated core.

• Preparation: Equilibrate the vial containing 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine to room temperature in a desiccator to prevent condensation.

• Solvent Addition: Add the calculated volume of freshly opened, anhydrous DMSO (≥99.9% purity) to achieve a 50 mM concentration.

• Initial Agitation: Vortex vigorously for 60 seconds. The solution will likely appear as a cloudy suspension.

• Acoustic Cavitation: Place the vial in a room-temperature ultrasonic water bath. Sonicate for 10–15 minutes. Self-Validation Check: Hold the vial up to a light source. If you observe the Tyndall effect (scattering of light by micro-particles), proceed to step 5.

• Thermal Solvation: Transfer the vial to a dry heating block or water bath set to 50°C for 5–10 minutes. Alternate with 30 seconds of vortexing.

• Verification: The solution must be completely transparent. Aliquot the master stock into single-use amber vials and store at -20°C.

Protocol B: Step-Down Aqueous Dilution (Formulation for In Vitro Assays)

Use this protocol to transition the compound from the DMSO stock to an aqueous environment (e.g., for cell-based assays or enzymatic screening) without precipitation.

• Order of Addition is Critical: Never add water directly to the DMSO stock. You must build the solvent gradient sequentially.

• Step 1 (Organic Phase): Take 10% (by final volume) of your DMSO stock.

• Step 2 (Co-solvent): Add 40% (by final volume) of PEG300. Vortex thoroughly. The PEG300 acts as a bridge between the highly polar water and the non-polar compound.

• Step 3 (Surfactant): Add 5% (by final volume) of Tween-80. Vortex thoroughly until the mixture is completely homogenous.

• Step 4 (Aqueous Phase): Slowly add 45% (by final volume) of Saline or Assay Buffer dropwise while continuously vortexing.

• Result: This yields a clear, stable micellar solution suitable for immediate use in biological assays [2].

Part 3: Data Presentation & Formulation Guidelines

Table 1: Physicochemical Profile & Solubility Limits

Property / Condition	Value / Observation	Mechanistic Implication
Molecular Core	Halogenated Triazolopyridine	High lattice energy; prone to π−π stacking.
H-Bond Potential	2-ylamine (Donor/Acceptor)	Forms rigid solid-state networks.
Solubility in Water	< 1 mg/mL	Highly lipophilic; requires micellar encapsulation.
Solubility in old DMSO	< 5 mg/mL (Variable)	Atmospheric water absorption drastically limits solubility.
Solubility in Anhydrous DMSO	≥ 25 mg/mL (~100 mM)	Achievable only with sonication and 50°C heating.

Table 2: Recommended Formulation Vehicles for Aqueous Transition

Formulation Strategy	Volumetric Ratio	Best Used For
Standard Micellar	10% DMSO : 40% PEG300 : 5% Tween-80 : 45% Saline	General in vitro assays; high stability.
Cyclodextrin Inclusion	10% DMSO : 90% (20% SBE-β-CD in Saline)	Assays sensitive to Tween-80 toxicity.
Lipid Suspension	10% DMSO : 90% Corn Oil	In vivo oral gavage (PK/PD studies).

Part 4: Workflow & Mechanistic Visualizations

Workflow for achieving complete dissolution of halogenated triazolopyridines in DMSO.

Mechanism of solvent-shift precipitation and prevention via surfactant stabilization.

References

• Title:[1, 2, 4] triazolo [1, 5-a] pyridines as jak inhibitors (WO2010010184A1)

Technical Support Hub: Optimizing HPLC Purification of 8-Bromo-6-chloro-triazolo[1,5-a]pyridin-2-ylamine

Technical Support Hub: Optimizing HPLC Purification of 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the High-Performance Liquid Chromatography (HPLC) purification of 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine. The methodologies and troubleshooting advice herein are designed to ensure scientific integrity, promote robust method development, and achieve high-purity fractions.

Section 1: Frequently Asked Questions (FAQs) & Initial Setup

This section addresses common preliminary questions and provides a scientifically grounded starting point for your purification method.

Q1: What are the key chemical properties of this compound that affect HPLC purification?

Understanding the physicochemical properties of 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine is fundamental to developing a successful purification strategy. The molecule possesses a molecular weight of approximately 277.5 g/mol and its structure contains a basic primary amine group (-NH2) and a triazolopyridine core. This makes the compound a polar, basic analyte.

The primary amine group is susceptible to protonation, making the mobile phase pH a critical parameter for controlling retention and peak shape. At a pH below its pKa, the amine will be protonated, increasing its polarity and reducing retention time on a reversed-phase column. The presence of nitrogen-containing heterocyclic rings also contributes to its polarity.[4][5][6] The key challenge with such basic compounds in reversed-phase HPLC is the potential for undesirable secondary interactions with residual silanol groups on the silica-based stationary phase, which often leads to significant peak tailing.[1][2]

Q2: What is a good starting point for column and mobile phase selection?

For initial method development, a modern, base-deactivated reversed-phase C18 column is highly recommended. These columns use high-purity silica and advanced end-capping techniques to minimize the number of free silanol groups, thereby reducing the secondary interactions that cause peak tailing with basic analytes.[2]

A summary of recommended starting conditions is provided below:

Parameter	Recommended Starting Condition	Rationale & Key Considerations
HPLC Column	Base-Deactivated C18, 3-5 µm, 4.6 x 150 mm	Minimizes silanol interactions, providing better peak shape for basic compounds.[2]
Mobile Phase A	0.1% Formic Acid in Water	Low pH (~2.7) protonates the analyte and suppresses silanol ionization, reducing peak tailing.[1][2][7] MS-compatible.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is often a good first choice for organic modifier due to its low viscosity and UV transparency.[8][9]
Gradient	5% to 95% B over 20 minutes	A broad gradient is effective for initial scouting to determine the approximate elution concentration.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Elevated temperature can improve efficiency and reduce pressure. Consistency is key.[10]
Detector	UV-Vis/DAD at ~254 nm or ~280 nm	A photodiode array (DAD) detector is recommended to assess peak purity. Wavelengths should be optimized based on the compound's UV spectrum.
Injection Vol.	5-10 µL	Keep the volume low initially to prevent column overload, which can cause peak fronting.[11]

Q3: My peak is showing significant tailing. What is the cause and how can I fix it?

Peak tailing is the most common issue for basic compounds like this one. It is primarily caused by secondary ionic interactions between the protonated amine group of your analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica stationary phase.[1][2][3]

Here are proven strategies to mitigate peak tailing, in order of preference:

• Lower Mobile Phase pH: Using an acidic modifier like 0.1% formic acid or trifluoroacetic acid (TFA) to bring the mobile phase pH below 3 is highly effective. This keeps the silanol groups in their neutral, protonated state (Si-OH), preventing the ionic interaction.[1][2][7]

• Use a Modern, End-Capped Column: Ensure you are using a high-purity, base-deactivated, or hybrid-surface column specifically designed for the analysis of basic compounds.[1][7]

• Add a Competing Base: In some cases, adding a small amount of a basic modifier like triethylamine (TEA) can help. The TEA acts as a "silanol suppressor" by interacting with the active sites, masking them from your analyte. However, this can shorten column lifetime and is not MS-friendly.[2][3]

• Reduce Sample Load: Injecting too much sample can saturate the high-affinity active sites, leading to tailing. Try reducing the injection concentration or volume.[11]

Q4: How do I choose the optimal detector wavelength for quantification?

The optimal wavelength is typically the absorption maximum (λ-max) of the analyte, as this provides the highest sensitivity. To determine this, use a Diode Array Detector (DAD) or UV-Vis detector to scan the UV spectrum of a pure standard of your compound. If a DAD is unavailable, you can perform several injections at different wavelengths (e.g., 220, 254, 280, 300 nm) to find where the response is greatest. Analyzing at the λ-max also improves the robustness of the method, as small shifts in wavelength will have a minimal impact on the signal.

Section 2: Interactive Troubleshooting Guide

This section provides a logical workflow for diagnosing and resolving common purification issues beyond initial setup.

Troubleshooting Decision Tree

The following diagram illustrates a step-by-step process for addressing poor chromatographic results.

Caption: Troubleshooting decision tree for HPLC purification.

Expanded Troubleshooting Solutions

• Optimizing Gradient Slope: If your main peak and an impurity are too close, flattening the gradient around the elution point of your compound will increase the separation time between them, improving resolution. For example, if your compound elutes at 40% B, modify your gradient to go from 35% to 45% B over 10-15 minutes instead of a steeper slope.

• Changing Organic Modifier: Acetonitrile and methanol have different solvent properties.[12] Switching from acetonitrile to methanol (or vice-versa) can alter the selectivity of the separation, potentially resolving co-eluting peaks.[8]

• Addressing High Pressure: High backpressure is often due to a blockage.[13][14] Before assuming the column is clogged, check the simple things first: disconnect the column and see if the pressure returns to normal. If it does, the blockage is in the column. If not, the blockage is upstream (e.g., injector, tubing, in-line filter).

Section 3: Detailed Optimization Protocol

This section provides a systematic workflow for developing a robust and scalable purification method.

Experimental Workflow Diagram

Caption: Workflow for HPLC purification method development.

Step-by-Step Methodology

Step 1: System Preparation & Equilibration

• Prepare fresh mobile phases (e.g., A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile). Filter aqueous phases through a 0.45 µm filter.[12]

• Degas the mobile phases thoroughly using an inline degasser, sonication, or helium sparging to prevent bubble formation, which can cause pressure fluctuations and baseline noise.[13][14]

• Install the appropriate column (e.g., base-deactivated C18) and purge the pump lines to ensure no air is trapped in the system.

• Equilibrate the column with the initial mobile phase composition (e.g., 95% A / 5% B) for at least 10-15 column volumes, or until a stable baseline is achieved.

Step 2: Sample Preparation

• Accurately weigh a small amount of your crude sample.

• Dissolve the sample in a solvent that is compatible with the mobile phase. Dimethyl sulfoxide (DMSO) is often a good choice for initial solubility tests, but it is best to dissolve the sample in the initial mobile phase if possible to ensure good peak shape.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulates that could clog the column or injector.

Step 3: Initial Scouting Run

• Inject a small volume (5 µL) of your prepared sample.

• Run a fast, broad gradient (e.g., 5% to 95% B in 15-20 minutes).

• The goal of this run is not perfect separation, but to determine the approximate percentage of organic solvent (%B) at which your target compound elutes. This information is crucial for designing an efficient, optimized gradient.

Step 4: Gradient Optimization

• Based on the scouting run, design a shallower gradient focused around the elution point of your target compound. For example, if the compound eluted at 7 minutes in a 20-minute gradient from 5-95% B (an increase of 4.5% B/min), the approximate elution concentration is 5% + (7 min * 4.5%/min) ≈ 36.5% B.

• A good optimized gradient might be:

  • 0-2 min: Hold at 20% B

  • 2-17 min: Ramp from 20% to 50% B (a much shallower 2% B/min slope)

  • 17-19 min: Ramp to 95% B (to wash the column)

  • 19-22 min: Hold at 95% B

  • 22-25 min: Return to 20% B and re-equilibrate.

• This focused gradient will expand the separation window around your target compound, significantly improving resolution from nearby impurities.

Step 5: Loading Study (for Preparative Scale-Up)

• Once an optimized analytical method is established, you must determine the maximum amount of sample that can be loaded onto the preparative column without sacrificing resolution.

• Perform a series of injections with increasing concentrations or volumes.

• Monitor the peak shape and resolution of the target compound. When you observe a significant loss in resolution or a broad, distorted peak shape (often fronting), you have exceeded the column's loading capacity. The optimal loading amount will be just below this point.

References

• Phenomenex, Inc. (2025). How to Reduce Peak Tailing in HPLC?

• Labcompare. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Online] Available at: [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC? [Online] Available at: [Link]

• Phenomenex, Inc. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes.

• Waters Corporation. (2020). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? [Online] Available at: [Link]

• Waters Corporation. (n.d.). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention.
• Chen, S.-N., et al. (2018). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry.

• Chen, S.-N., et al. (2018). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. National Center for Biotechnology Information. [Online] Available at: [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Online] Available at: [Link]

• Chen, S.-N., et al. (2018). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography e Mass spectrometry.

• Gibis, M. (2009). Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. PubMed. [Online] Available at: [Link]

• PubChem. (n.d.). 8-bromo-[1][2][3]triazolo[1,5-a]pyridin-2-amine. [Online] Available at: [Link]

• PubMed. (2000). Selection of mobile phase in high-performance liquid chromatographic determination for medicines. [Online] Available at: [Link]

• ResearchGate. (n.d.). Selection of Mobile Phase in High-Performance Liquid Chromatographic Determination for Medicines. [Online] Available at: [Link]

• MDPI. (2025). Highly Efficient Enrichment of Heterocyclic Aromatic Amines in Meat Products Using the Magnetic Metal—Organic Framework Fe3O4@MOF-545-AMSA. [Online] Available at: [Link]

• ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Online] Available at: [Link]

• Veeprho. (2025). Exploring the Different Mobile Phases in HPLC. [Online] Available at: [Link]

• Element Lab Solutions. (n.d.). HPLC Solvent Selection. [Online] Available at: [Link]

• PubChem. (n.d.). 8-bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridine. [Online] Available at: [Link]

• AELAB. (2025). Expert Guide to Troubleshooting Common HPLC Issues. [Online] Available at: [Link]

• ACS Publications. (2003). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. [Online] Available at: [Link]

• ResearchGate. (2025). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. [Online] Available at: [Link]

• Chromatography Today. (n.d.). 4 Common Mistakes to Avoid in HPLC. [Online] Available at: [Link]

• GALAK Chromatography. (n.d.). 4 Common Problems & Solutions For HPLC System. [Online] Available at: [Link]

• ISTINA. (2025). Retention Behavior of Nitrogen-Containing Heterocyclic Compounds in Reversed-Phase and Hydrophilic HPLC-MS. [Online] Available at: [Link]

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Technical Support Center: Recrystallization of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Welcome to the Technical Support Center. This guide is tailored for synthesis chemists and drug development professionals working with 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine . This specific heterocyclic building block presents unique purification challenges, and this guide provides field-proven, mechanistically grounded solutions for its recrystallization.

Physicochemical Profiling: The Causality of Solubility

To select the optimal solvent system, we must first deconstruct the molecule's structural features and how they dictate phase behavior:

• The [1,2,4]Triazolo[1,5-a]pyridine Core: This planar, aromatic system promotes strong π−π stacking in the crystal lattice.

• Heavy Halogenation (8-Bromo, 6-Chloro): Bromine and chlorine are large, highly polarizable atoms. They significantly increase the molecule's lipophilicity (LogP) and dispersive interactions (London forces) in the solid state. This drastically reduces solubility in highly polar solvents like cold water, while the rigid lattice simultaneously prevents dissolution in non-polar hydrocarbon solvents (like hexane).

• 2-Ylamine (Amino) Group: The primary amine acts as a potent hydrogen bond donor, while the triazole nitrogens act as acceptors. This creates a robust intermolecular hydrogen-bonding network[1].

The Result: The combination of strong dispersive forces and hydrogen bonding creates a high crystal lattice energy. The compound is sparingly soluble in most standard solvents at room temperature. Successful recrystallization requires solvents capable of disrupting hydrogen bonds at elevated temperatures (e.g., Alcohols, Acetonitrile, DMF, NMP)[2],[3].

Solvent System Matrix

The table below summarizes the best solvent systems based on crude purity and recovery goals.

Solvent System	Ratio / Type	Boiling Point (°C)	Mechanism of Action	Expected Recovery	Best Use Case
Ethanol (Absolute)	Single Solvent	78.4	Disrupts H-bonds; steep solubility curve upon cooling.	Moderate (60-75%)	High-purity crude (>85%); removes trace polar impurities.
Acetonitrile (MeCN)	Single Solvent	82.0	Polar aprotic; excellent for highly crystalline heterocycles.	Moderate (65-80%)	Removing non-polar organic impurities.
DMF / Water	Solvent / Anti-Solvent	153 / 100	DMF completely breaks the lattice; Water forces precipitation.	High (>85%)	Highly impure or highly insoluble "brick dust" batches.
NMP / Ethanol	Solvent / Anti-Solvent	202 / 78.4	NMP provides total dissolution; EtOH allows controlled crystallization.	High (>80%)	Scaling up; prevents oiling out seen with water[2].

Standard Operating Procedures (SOPs)

Protocol A: Single Solvent Recrystallization (Ethanol or MeCN)

Use this self-validating protocol when the crude material is partially soluble in boiling alcohols.

• Suspension: Place the crude 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine in a round-bottom flask equipped with a reflux condenser.

• Heating: Add a minimum volume of absolute Ethanol (or MeCN). Heat the suspension to a gentle reflux (approx. 78°C for EtOH).

• Titration: Slowly add additional solvent dropwise through the condenser until the solid just dissolves completely.

• Hot Filtration (Critical for Trustworthiness): If insoluble black particulates remain, quickly filter the boiling solution through a pre-warmed Buchner funnel to prevent premature crystallization.

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed. Causality: Slow cooling allows the thermodynamically stable crystal lattice to form, excluding impurities.

• Harvesting: Once at room temperature, chill the flask in an ice bath (0-5°C) for 30 minutes to maximize yield. Filter the crystals and wash with a minimal amount of ice-cold solvent.

Protocol B: Solvent/Anti-Solvent Crystallization (NMP/Ethanol or DMF/Water)

Use this protocol for highly impure or highly insoluble batches[2].

• Dissolution: Dissolve the crude solid in a minimum amount of warm N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF) (approx. 50-60°C).

• Anti-Solvent Addition: While maintaining stirring and temperature, slowly add the anti-solvent (Ethanol for NMP; Water for DMF) dropwise.

• Cloud Point Seeding: Stop adding the anti-solvent the moment the solution becomes persistently cloudy (the cloud point). Add 1-2 mg of pure 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine crystals (seeding). Causality: Seeding provides a nucleation site, bypassing the metastable zone and preventing the compound from "oiling out" as a liquid phase[2].

• Maturation: Allow the mixture to cool slowly to room temperature, then stir for an additional 2 hours to ensure complete crystal maturation. Filter and wash thoroughly with the pure anti-solvent.

Troubleshooting & FAQs

Q: My product is "oiling out" (forming a sticky syrup) instead of forming crystals. How do I fix this? A: Oiling out (liquid-liquid phase separation) occurs when the compound precipitates at a temperature above its melting point in that specific solvent mixture, or when the anti-solvent is added too rapidly. Fix: Reheat the mixture until it becomes a homogeneous solution again. Add a small volume of your primary solvent (e.g., DMF or NMP) to lower the saturation temperature. Cool the flask much more slowly, and critically, seed the solution just before it reaches the cloud point[2].

Q: Can I use an Ethyl Acetate / Hexane gradient for recrystallization? A: While EtOAc/Hexane is excellent for silica gel chromatography of halogenated heterocycles[4], it is generally poor for recrystallizing this specific compound. The 2-amino group and triazole core make the solubility in hexane practically zero. Adding hexane will likely cause rapid, amorphous precipitation (crashing out) rather than controlled crystallization, trapping impurities inside the solid matrix. If you must use a non-polar anti-solvent, swap Hexane for Heptane to allow for a higher boiling point during the dissolution phase[5].

Q: NMR analysis of my crude shows extra peaks in the aromatic region. Is this a tautomer or an impurity? A: While some fused tetrazole systems exhibit azide-tetrazole tautomerism[4], [1,2,4]triazolo[1,5-a]pyridin-2-amines generally maintain a stable triazole ring in solution. Extra peaks are highly likely to be unreacted starting materials (e.g., 2-amino-3-bromo-5-chloropyridine derivatives) or regioisomeric byproducts from the cyclization step. Recrystallization via Protocol B is highly effective at purging these structurally related impurities.

Workflow Visualization

Decision tree for selecting the optimal recrystallization solvent system.

References

• ACS Publications. "An Improved Synthesis of the Free Base and Diglycolate Salt of CEP-33779; A Janus Kinase 2 Inhibitor." Organic Process Research & Development. Available at:[Link]

• ACS Publications. "Cu-Catalyzed Aerobic Oxidative Cyclization of Guanidylpyridines and Derivatives." The Journal of Organic Chemistry. Available at:[Link]

• ACS Publications. "A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779." Journal of Medicinal Chemistry. Available at:[Link]

• MDPI. "The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridin-3-amine." Materials. Available at:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the LC-MS Purity Validation of 8-Bromo-6-chloro-triazolo[1,5-a]pyridin-2-ylamine

A Comparative Guide to the LC-MS Purity Validation of 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine

Introduction: The Imperative for Purity in Drug Development

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or its intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. The subject of this guide, 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine, is a complex heterocyclic molecule, a class of compounds frequently utilized as scaffolds in medicinal chemistry.[4][5] Its intricate structure, featuring a fused triazolopyridine core with bromine and chlorine substituents, presents unique analytical challenges.[6][7] Even minute impurities—be they residual starting materials, by-products, or degradants—can possess undesirable pharmacological or toxicological properties, making their detection and quantification a critical step in the regulatory approval process.[8]

This guide provides an in-depth, experience-driven comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other analytical techniques for the purity validation of this specific molecule. We will delve into the causality behind methodological choices, present a self-validating experimental protocol, and ground our discussion in authoritative regulatory standards, such as the ICH Q2(R2) guidelines on the validation of analytical procedures.[2][9]

The Analytical Challenge: A Halogenated Heterocycle

The chemical structure of 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine dictates the analytical strategy. The presence of two different halogen atoms, bromine and chlorine, creates a highly distinctive isotopic signature in mass spectrometry, which is a powerful tool for confirmation.[10] The triazolopyridine core contains several nitrogen atoms, which can act as sites for protonation, making it suitable for electrospray ionization (ESI) in LC-MS. However, the potential for co-eluting, structurally similar impurities requires a chromatographic method with high resolving power.

LC-MS: The Gold Standard for Purity and Identification

For both qualitative and quantitative analysis of complex pharmaceutical compounds, LC-MS stands as the preeminent technique. It synergistically combines the superior separation capabilities of high-performance liquid chromatography (HPLC) with the unparalleled sensitivity and specificity of mass spectrometry.[11][12] This combination allows not only for the quantification of the main component and its impurities but also for their structural elucidation based on mass-to-charge ratio (m/z).

Causality in Method Development: Why These Choices Matter

Developing a robust LC-MS method is a scientific endeavor rooted in the physicochemical properties of the analyte.

• Chromatographic Column Selection: A standard C18 reversed-phase column is a common starting point. However, for a planar, aromatic system like this triazolopyridine, a Phenyl-Hexyl phase can offer enhanced selectivity. The phenyl groups on the stationary phase can induce pi-pi stacking interactions with the aromatic rings of the analyte and its impurities, providing an alternative separation mechanism to simple hydrophobic interactions and potentially resolving closely related structures.

• Mobile Phase Optimization: The choice of mobile phase, particularly its pH, is critical. The basic nitrogen atoms in the triazolopyridine ring system will be protonated at acidic pH. A mobile phase containing a volatile buffer like 0.1% formic acid in water and acetonitrile serves a dual purpose: it ensures good peak shape by suppressing silanol interactions on the column and promotes efficient ionization in the ESI source.

• Mass Spectrometry Parameters:

  • Ionization Source: Electrospray Ionization (ESI) is the preferred method for this molecule due to its polarity and the presence of basic nitrogen atoms, which readily accept a proton to form [M+H]⁺ ions.

  • Polarity: Positive ion mode is selected to detect the protonated molecular ions.

  • Isotopic Pattern: A key confirmatory feature is the isotopic distribution. Chlorine has two main isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.[10] Bromine has two isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio.[10] A molecule containing one of each will exhibit a characteristic cluster of peaks at M, M+2, and M+4, providing high confidence in its identification.[1]

Workflow for LC-MS Purity Validation

The following diagram illustrates the logical flow of a comprehensive LC-MS purity validation experiment.

Caption: A typical workflow for LC-MS purity analysis.

Comparative Analysis: LC-MS vs. Alternative Techniques

While LC-MS is a powerful tool, a comprehensive understanding requires comparison with other available analytical methods. The choice of technique is often guided by the specific question being asked—be it routine quality control, unknown impurity identification, or absolute quantification.

Parameter	LC-MS	HPLC-UV	GC-MS	NMR Spectroscopy
Selectivity	Very High (Chromatography + Mass)	High (Chromatography)	Very High (Chromatography + Mass)	High (Chemical Shift)
Sensitivity	Very High (ng to pg level)	Moderate (µg to ng level)	High (pg level)	Low (mg to µg level)
Identification Power	Excellent (Provides molecular weight and fragmentation data)	Poor (Based on retention time against a standard)	Excellent (For volatile compounds)	Unparalleled (Provides definitive structure)
Quantification	Good (Requires appropriate standards; can be affected by ionization efficiency)	Excellent (Robust and highly reproducible for known analytes)	Good (For volatile compounds)	Excellent (qNMR for absolute quantification)
Applicability to Topic	Ideal for both purity and impurity identification.	Good for routine purity checks if impurities are known and UV-active.[11]	Poor; compound is likely non-volatile.	Excellent for structural confirmation of isolated impurities, not for routine screening.[12]
Throughput	High	High	Moderate	Low
Cost	High	Low	Moderate	Very High

The Role of HPLC-UV

HPLC with Ultraviolet (UV) detection is the workhorse of many QC labs.[13] It is robust, cost-effective, and provides excellent quantitative data for known impurities that possess a UV chromophore. However, its major limitation is its inability to identify unknown peaks.[12] An impurity that co-elutes with the main peak would be missed entirely, and a new peak provides no structural information beyond its retention time. The percent area values from HPLC-UV may not match those from LC-MS because UV response is dependent on the molar absorptivity of each compound, while MS response depends on ionization efficiency.[14]

Decision Logic for Technique Selection

The choice of analytical technique is a critical decision in the development lifecycle. This diagram outlines a logical path for selecting the most appropriate method.

Caption: A decision tree for selecting the appropriate analytical method.

Experimental Protocol: LC-MS Purity Validation

This protocol is designed as a self-validating system, incorporating system suitability checks as mandated by good laboratory practice and regulatory guidelines.[2][9]

1. Materials and Reagents

• 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine Reference Standard

• Test Sample

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

2. Instrumentation

• HPLC or UHPLC system with a binary pump, autosampler, and column oven.

• Mass Spectrometer (e.g., Single Quadrupole or Triple Quadrupole) with an ESI source.

3. Chromatographic Conditions

• Column: Phenyl-Hexyl, 2.1 x 100 mm, 2.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

4. Mass Spectrometric Conditions

• Ionization Mode: ESI Positive

• Scan Range: m/z 100 - 500

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 150 °C

• Desolvation Temperature: 350 °C

5. Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of 50:50 Acetonitrile/Water.

• Working Standard (10 µg/mL): Dilute the stock solution 1:100 with 50:50 Acetonitrile/Water.

• Test Sample Solution (10 µg/mL): Prepare the test sample in the same manner as the working standard.

6. System Suitability Test (SST)

• Perform five replicate injections of the Working Standard.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of the peak area < 2.0%.

  • Tailing factor between 0.8 and 1.5.

  • Theoretical plates > 2000.

  • The system must pass SST before proceeding with sample analysis.

7. Analysis Sequence

• Blank (diluent) injection

• SST injections (5 replicates)

• Working Standard injection

• Test Sample injections (in duplicate)

• Working Standard injection (to bracket samples)

8. Data Analysis and Purity Calculation

• Integrate all peaks in the chromatogram of the test sample.

• Confirm the identity of the main peak by its retention time and mass spectrum (including the characteristic Br/Cl isotopic pattern).

• Calculate purity using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

• Identify potential impurities by analyzing their mass spectra.

Validation According to ICH Q2(R2) Guidelines

To be fit for purpose in a regulatory environment, this LC-MS method must be validated.[3][9] The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[15] Key parameters to evaluate include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants). This is demonstrated by the separation of all components and the mass-specific detection.

• Linearity & Range: The ability to obtain test results that are directly proportional to the concentration of the analyte. Assessed by analyzing a series of dilutions of the reference standard.

• Accuracy: The closeness of test results to the true value. Determined by spike/recovery studies.

• Precision: The degree of scatter between a series of measurements. Evaluated at two levels: repeatability (same lab, same day) and intermediate precision (different days, different analysts).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively. Crucial for controlling impurities.

Conclusion

For the purity validation of a complex, halogenated heterocyclic compound like 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine, LC-MS is the superior analytical choice. It provides an unmatched combination of separation power, sensitivity, and structural identification capabilities that are essential for ensuring the quality and safety of pharmaceutical materials. While techniques like HPLC-UV have their place in routine QC, they lack the ability to identify unknown and unexpected impurities. By employing a well-developed and validated LC-MS method, grounded in the principles of the ICH guidelines, researchers and drug developers can have high confidence in their analytical results, paving the way for a robust and compliant development process.

References

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Hoh, E., & Hites, R. A. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America, 28(2).
• Vanhaecke, F., & Kyser, K. (Eds.). (2012). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). Royal Society of Chemistry.

• International Council for Harmonisation. (2022). VALIDATION OF ANALYTICAL PROCEDURES Q2(R2) Draft version. Retrieved from [Link]

• International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Retrieved from [Link]

• G. Van der-Zanden. (2019). The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. Pharma Manufacturing. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• Takhistov, V. V., et al. (2003). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 72(7), 649–666.
• El-Abass, S. A., et al. (2002). Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. Journal of Pharmaceutical and Biomedical Analysis, 30(2), 239-252.

• ResearchGate. (2019). Will % impurity profile of HPLC-UV and LC-HRMS matches?. Retrieved from [Link]

• Journal of Pharmaceutical and Allied Sciences. (2025).

• Veeprho. (2026). Why HPLC Alone is not Sufficient for Impurity Qualification. Retrieved from [Link]

• NextSDS. (n.d.). 8-Bromo-6-fluoro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine. Retrieved from [Link]

• EURL-Pesticides. (n.d.). Validation Report 28. Retrieved from [Link]

• Arabian Journal of Chemistry. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. 16(4), 104638.

• Wikipedia. (2026). Triazolopyridine. Retrieved from [Link]

• PubMed. (2026).

• Shimadzu. (n.d.). Determination of Chlorite, Chlorate and Bromate in Water by Suppressed Anion Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

• MDPI. (2018).
• ChemRxiv. (2022). Chemoenzymatic Triazolopyridine Synthesis Enabled by Cryptic Diazo Formation by Vanadium-Dependent Haloperoxidases.

• Waters Corporation. (n.d.). Development of an effective LC-MS/MS Cleaning Validation Method for Synthetic Peptide Drug Substances. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2018). DEVELOPMENT AND VALIDATION OF CHROMATOGRAPHIC METHODS BY LC-MS/MS FOR THE DETERMINATION OF PROCESS RELATED GENOTOXIC IMPURITIES. 11(2), 808-815.
• ACS Publications. (2020). Simultaneous Determination of Chlorinated and Brominated Acetic Acids in Various Environmental Water Matrixes by High-Performance Liquid Chromatography–Inductively Coupled Plasma Tandem Mass Spectrometry without Sample Preparation. Analytical Chemistry, 92(11), 7546–7553.

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A Comparative Guide to the Spectroscopic Characterization of 8-Bromo-6-chloro-triazolo[1,5-a]pyridin-2-ylamine Isomers

A Comparative Guide to the Spectroscopic Characterization of 8-Bromo-6-chloro-[1][2][3]triazolo[1,5-a]pyridin-2-ylamine Isomers

Introduction: The Imperative of Isomeric Purity in Drug Discovery

The[1][2]triazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active agents.[1][3] The precise substitution pattern on this heterocyclic system is paramount, as even minor positional changes of functional groups can dramatically alter a molecule's pharmacological profile, efficacy, and safety. The compound 8-Bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine is a key building block in synthetic chemistry, but its synthesis can potentially yield several positional isomers. For researchers in drug development, the ability to unequivocally identify the correct isomer and quantify the purity of a sample is not merely an analytical task; it is a critical step in ensuring the validity of biological data and the safety of potential drug candidates.

This guide provides an in-depth comparison of the primary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used to differentiate 8-Bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine from its closely related positional isomers. We will delve into the causality behind experimental choices and provide validated protocols to ensure trustworthy and reproducible characterization.

Defining the Isomeric Landscape

The target molecule has a defined substitution pattern. However, synthetic processes could lead to isomers where the halogens and the amine group occupy different positions on the pyridine ring segment. For this guide, we will compare the target molecule ( Isomer A ) with two other plausible isomers ( Isomer B and Isomer C ) to illustrate the distinguishing spectroscopic features.

Caption: Structures of the target molecule and potential positional isomers.

Nuclear Magnetic Resonance (NMR): The Gold Standard for Isomer Differentiation

NMR spectroscopy is the most powerful tool for distinguishing regioisomers, as it provides detailed information about the chemical environment and connectivity of atoms within a molecule.[4]

Expertise & Experience: Why NMR Excels

The key to differentiating these isomers lies in the pyridine ring's aromatic protons. Each isomer presents a unique number of aromatic protons and distinct electronic environments, leading to predictable and discernible differences in their ¹H NMR spectra, particularly in their chemical shifts (δ) and spin-spin coupling constants (J). Furthermore, two-dimensional (2D) NMR experiments like HSQC and HMBC provide irrefutable evidence of C-H and long-range C-H connectivity, respectively, allowing for complete structural assignment.[5]

¹H NMR Spectroscopy: Decoding the Aromatic Region

The substitution pattern dictates the splitting pattern of the remaining protons on the pyridine ring.

• Isomer A (8-Bromo-6-chloro): We expect two protons on the pyridine ring at positions 5 and 7. These protons will appear as two distinct singlets (or very narrow doublets with a small ⁴J meta-coupling) because they are separated by the chloro and bromo substituents, respectively. The proton at C5 will likely be more downfield due to the influence of the adjacent triazole ring nitrogen.

• Isomer B (7-Bromo-6-chloro): This isomer has two adjacent protons at C5 and C8. They will appear as two doublets, coupled to each other with a typical ortho-coupling constant (³J ≈ 8-9 Hz).

• Isomer C (8-Bromo-5-chloro): This isomer has two adjacent protons at C6 and C7. They will also appear as two doublets with a typical ortho-coupling constant (³J ≈ 7-8 Hz).

The -NH₂ protons will typically appear as a broad singlet, the chemical shift of which can be solvent and concentration-dependent.

¹³C NMR Spectroscopy: A Complementary Fingerprint

While ¹H NMR is often sufficient, ¹³C NMR provides confirmatory data. The chemical shifts of the carbons directly bonded to the halogens (C-Br and C-Cl) and the amine group (C-NH₂) are highly sensitive to their position. Carbons bonded to bromine typically appear around 110-125 ppm, while those bonded to chlorine are slightly more downfield.

Data Summary: Predicted NMR Chemical Shifts

Isomer	Proton (¹H) Aromatic Signals	Key Carbon (¹³C) Signals
A: 8-Bromo-6-chloro	δ ≈ 8.5-8.7 ppm (s, 1H, H-5), δ ≈ 7.6-7.8 ppm (s, 1H, H-7)	C-Br (δ ≈ 115 ppm), C-Cl (δ ≈ 130 ppm), C-NH₂ (δ ≈ 155 ppm)
B: 7-Bromo-6-chloro	δ ≈ 8.4-8.6 ppm (d, J≈9 Hz, 1H, H-5), δ ≈ 8.0-8.2 ppm (d, J≈9 Hz, 1H, H-8)	C-Br (δ ≈ 120 ppm), C-Cl (δ ≈ 128 ppm)
C: 8-Bromo-5-chloro	δ ≈ 7.4-7.6 ppm (d, J≈8 Hz, 1H, H-7), δ ≈ 7.2-7.4 ppm (d, J≈8 Hz, 1H, H-6)	C-Br (δ ≈ 118 ppm), C-Cl (δ ≈ 135 ppm)

Note: These are estimated values based on typical shifts for substituted pyridines and triazolopyridines. Actual values may vary based on solvent and experimental conditions.[6][7]

Workflow & Protocol: Acquiring High-Quality NMR Data

Caption: Standard workflow for NMR-based structural elucidation.

Protocol for ¹H NMR Acquisition:

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.[8] DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like those of the amine group.

• Instrument Setup: Use a 400 MHz or higher field spectrometer. Tune and match the probe for ¹H.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm, centered around 6 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 5 seconds (to ensure full relaxation for quantitative analysis).

  • Number of Scans: 16-64, depending on sample concentration.

• Processing: Apply an exponential line broadening of 0.3 Hz, followed by Fourier transformation, automatic phase correction, and baseline correction.

Mass Spectrometry (MS): Confirming Molecular Weight and Halogen Presence

Mass spectrometry provides the molecular weight of the compound and offers clues to its structure through fragmentation patterns.

Expertise & Experience: The Isotopic Signature

The most telling feature in the mass spectrum of a compound containing one bromine and one chlorine atom is the isotopic pattern of the molecular ion (M⁺). Bromine has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio, and chlorine has two (³⁵Cl and ³⁷Cl) in a 3:1 ratio. This combination produces a characteristic cluster of peaks at M, M+2, and M+4, with a relative intensity ratio of approximately 3:4:1. Observing this pattern is definitive proof of the elemental composition.[9]

Fragmentation Pathways

Under Electron Ionization (EI), fragmentation is expected to be driven by the loss of the halogen atoms. The C-Br bond is generally weaker than the C-Cl bond and is often the first to cleave.[10]

• Initial Ionization: C₆H₃BrClN₃ + e⁻ → [C₆H₃BrClN₃]⁺• (Molecular Ion)

• Loss of Br•: [C₆H₃BrClN₃]⁺• → [C₆H₃ClN₃]⁺ + Br•

• Loss of Cl•: [C₆H₃BrClN₃]⁺• → [C₆H₃BrN₃]⁺ + Cl•

• Further Fragmentation: Subsequent losses of HCN or N₂ from the triazole ring can occur.

While the primary fragmentation may not robustly distinguish between isomers, subtle differences in the relative abundances of fragment ions can sometimes be observed.

Data Summary: Expected Mass-to-Charge Ratios (m/z)

Ion	Description	Expected m/z (for ⁷⁹Br, ³⁵Cl)	Key Isotopic Pattern
[M]⁺•	Molecular Ion	231	M, M+2, M+4 in ~3:4:1 ratio
[M-Br]⁺	Loss of Bromine radical	152	M, M+2 in ~3:1 ratio (from Cl)
[M-Cl]⁺	Loss of Chlorine radical	196	M, M+2 in ~1:1 ratio (from Br)
[M-Br-HCN]⁺	Loss of Br then HCN	125	M, M+2 in ~3:1 ratio (from Cl)

Note: The listed m/z values are for the most abundant isotopes.[11][12]

Protocol: Acquiring Mass Spectra

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an Electron Ionization (EI) or Electrospray Ionization (ESI) source. ESI is a softer technique and will favor the observation of the protonated molecule [M+H]⁺, while EI provides more fragmentation data.

• EI-MS Parameters:

  • Ionization Energy: 70 eV (standard for library comparison).

  • Source Temperature: 200-250 °C.

  • Mass Range: Scan from m/z 50 to 350.

• Data Analysis: Identify the molecular ion cluster and confirm its isotopic pattern against theoretical predictions. Analyze the major fragment ions to corroborate the proposed structure.

Infrared (IR) Spectroscopy: A Quick Functional Group Check

IR spectroscopy is a rapid method for confirming the presence of key functional groups but is generally less powerful than NMR for distinguishing positional isomers.

Expertise & Experience: What to Look For

The primary utility of IR is to confirm the presence of the amine (-NH₂) group and the aromatic system. The N-H stretching vibrations appear as a distinct pair of bands in the 3300-3500 cm⁻¹ region.[13] The aromatic C-H and C=C/C=N stretching vibrations confirm the heterocyclic core. While the exact positions of C-Cl and C-Br stretches (typically <800 cm⁻¹) can be influenced by their position on the ring, these absorptions are often weak and fall in the complex "fingerprint" region, making them unreliable for definitive isomer assignment on their own.[2][14]

Data Summary: Characteristic IR Absorption Bands

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Significance
N-H Stretch (asymmetric & symmetric)	3450 - 3300	Confirms presence of primary amine (-NH₂) group.
Aromatic C-H Stretch	3100 - 3000	Indicates aromatic protons.
C=N, C=C Stretch	1650 - 1500	Aromatic ring stretching vibrations.
N-H Bend (Scissoring)	1640 - 1590	Further confirmation of the amine group.
C-Cl Stretch	800 - 600	Confirms presence of chlorine.
C-Br Stretch	700 - 500	Confirms presence of bromine.

Protocol: Acquiring IR Spectra

• Sample Preparation: Use an Attenuated Total Reflectance (ATR) accessory for solid samples. Place a small amount of the powder directly on the ATR crystal.

• Acquisition: Collect the spectrum over a range of 4000 to 400 cm⁻¹.

• Parameters: Co-add 16-32 scans at a resolution of 4 cm⁻¹ for a good signal-to-noise ratio.

• Analysis: Identify the key functional group bands as listed in the table above.

Conclusion: A Multi-faceted Approach to Certainty

Distinguishing between the positional isomers of 8-Bromo-6-chloro-[1][2]triazolo[1,5-a]pyridin-2-ylamine requires a systematic and multi-technique spectroscopic approach. While IR and MS provide rapid, essential checks for functional groups and molecular formula, NMR spectroscopy stands as the definitive tool for unambiguous structural elucidation . The unique splitting patterns and chemical shifts in the ¹H NMR spectrum, supported by ¹³C and 2D NMR data, provide a unique fingerprint for each isomer, allowing researchers and drug development professionals to proceed with confidence in the identity and purity of their materials.

References

• Current time information in Pasuruan, ID. (n.d.). Google.

• The Chemistry of the Triazolopyridines: An Update. (2020). ResearchGate. Retrieved from [Link]

• The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. (2022). MDPI. Retrieved from [Link]

• Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. (1969). CHIMIA. Retrieved from [Link]

• Triazolopyridine isomeric structures and example drug molecule-bearing pyrrolopyridine ring. (n.d.). ResearchGate. Retrieved from [Link]

• FT-IR spectra of aminopyridines and compounds 1, 2, 3, and 5. (n.d.). ResearchGate. Retrieved from [Link]

• A reducing-difference IR-spectral study of 4-aminopyridine. (2004). ResearchGate. Retrieved from [Link]

• Spectroscopic studies of the interaction of 3-(2-thienyl)-[1][15]triazolo[1,5-a]pyridine with 2,6-dimethyl-β-cyclodextrin and ctDNA. (2015). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• 8-bromo-6-chloro-[1][2]triazolo[1,5-a]pyridine. (n.d.). PubChem. Retrieved from [Link]

• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. (2014). IJRPC. Retrieved from [Link]

• AND TRIAZOLO[l,S-a1PYRIDINES 1. (n.d.). Semantic Scholar. Retrieved from [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2020). MDPI. Retrieved from [Link]

• 1H, 13C{1H} NMR and Mass spectra of compounds 4, 6, 8 and 11. (n.d.). figshare. Retrieved from [Link]

• A reducing-difference IR-spectral study of 4-aminopyridine. (2004). Semantic Scholar. Retrieved from [Link]

• Chemical structures of triazolopyridine isomers 1–5. (n.d.). ResearchGate. Retrieved from [Link]

• Electron Ionization Mass Spectra of 2- and 4-Chloro- and Bromo-Substituted Diphenylamines. (n.d.). ResearchGate. Retrieved from [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. (n.d.). Oxford Instruments. Retrieved from [Link]

• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• 8-bromo-6-chloro-2-methyl-[1][2]triazolo[1,5-a]pyridine. (n.d.). NextSDS. Retrieved from [Link]

• Interpretation of mass spectra. (n.d.). University of Arizona. Retrieved from [Link]

• S1 Supporting Information Design, Synthesis, Crystallographic Studies and Preliminary Biological Appraisal of New Substituted Tr. (n.d.). AWS. Retrieved from [Link]

• 8-bromo-6-(2-chlorophenyl)-4H-[1][2]triazolo[4,3-a][2]benzodiazepine. (n.d.). PubChem. Retrieved from [Link]

• Synthesis of 8‐bromo‐7‐chloro‐[1][2]‐triazolo[4,3‐c]pyrimidines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and spectral characterization of related compounds of riluzole, an amyotrophic lateral sclerosis drug substance. (2008). Semantic Scholar. Retrieved from [Link]

• Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (n.d.). Semantic Scholar. Retrieved from [Link]

• Mass Spectrometry: Fragmentation. (n.d.). University of California, Irvine. Retrieved from [Link]

• Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. (2021). MDPI. Retrieved from [Link]

• Synthesis and antimicrobial activity of some novel 1,2-dihydro-[1][2]triazolo[1,5-a]pyrimidines bearing amino acid moiety. (2021). RSC Publishing. Retrieved from [Link]

• Synthesis, Characterization, and Evaluation of the Antibacterial Activity of Some Novel Thiazolo-[1][2] Triazolo [1,5-a] Pyridine Derivatives. (2025). Indian Journal of Advanced Chemistry (IJAC). Retrieved from [Link]

• Analyze of stereoisomer by NMR. (n.d.). JEOL Ltd.. Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. Retrieved from [Link]

• This document contains two separate applications that discuss the use of quantitative NMR measurements for the analysis of enant. (n.d.). Bruker. Retrieved from [Link]

• The representation of possible stereo isomers and their Newmann projections of 2-bromo-1- chloropropanol. (n.d.). ResearchGate. Retrieved from [Link]919530)

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X-Ray Crystallography Validation for 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine: Co-Crystallization vs. Crystal Soaking

Introduction: The Biophysical Challenge of Halogenated Fragments

The 1,2,4-triazolo[1,5-a]pyridine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the core for numerous kinase inhibitors, including the selective JAK2 inhibitor CEP-33779 . Within Fragment-Based Drug Discovery (FBDD), 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine is a highly valuable starting point. The 2-amino group and the N3 of the triazole ring form a canonical bidentate hydrogen-bond interaction with the kinase hinge region (e.g., Leu932 in JAK2) . Meanwhile, the 6-chloro and 8-bromo substituents act as synthetic vectors directed toward hydrophobic pockets, ideal for subsequent cross-coupling optimization.

However, validating the binding mode of this specific di-halogenated fragment presents significant biophysical hurdles. The halogens drastically reduce the fragment's aqueous solubility, making standard structural biology workflows difficult. This guide objectively compares the two primary X-ray crystallography validation methods—Crystal Soaking and Co-crystallization —detailing the causality behind experimental choices and providing self-validating protocols to ensure rigorous structural determination .

FBDD workflow for the 8-Br-6-Cl-triazolopyridine scaffold.

The Causality of Experimental Choices

When designing a crystallographic validation strategy for 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine, researchers must navigate the trade-off between ligand solubility, crystal lattice stability, and electron density resolution.

The Solubility vs. DMSO Tolerance Paradox Because this fragment is highly lipophilic, it typically requires high concentrations of DMSO (>50 mM stocks) to remain in solution. Introducing this to a pre-formed apo-crystal (soaking) requires the crystal to tolerate 5–10% DMSO. If the apo-crystal lattice is fragile, osmotic shock will cause it to crack or dissolve. In such cases, co-crystallization is required, as it allows the complex to form in solution at lower overall DMSO concentrations (<2%) before nucleation occurs.

The Bromine Advantage (Anomalous Dispersion) The 8-bromo substituent is not merely a synthetic handle; it is a powerful crystallographic tool. Bromine exhibits a strong anomalous scattering signal at its K-edge (~13.47 keV). In FBDD, fragments often bind with low occupancy, resulting in weak or ambiguous 2Fo​−Fc​ electron density . By collecting diffraction data at the Bromine K-edge, crystallographers can generate an anomalous difference map that pinpoints the exact location of the heavy atom, unambiguously anchoring the fragment's orientation in the binding pocket.

Decision matrix for selecting X-ray crystallography validation methods.

Quantitative Comparison of Validation Metrics

The following table summarizes the typical crystallographic parameters observed when validating this specific di-halogenated fragment against a standard kinase domain (e.g., JAK2).

Validation Metric	Protocol A: Crystal Soaking	Protocol B: Co-crystallization	Causality / Impact
Typical Resolution	1.8 – 2.5 Å	2.0 – 2.8 Å	Soaking utilizes highly optimized apo-crystals; Co-crystallization often yields new, less optimized crystal lattices.
Ligand Occupancy	40% – 70%	80% – 100%	Soaking is diffusion-limited through solvent channels; Co-crystallization achieves equilibrium binding in solution prior to nucleation.
Data Collection Energy	13.47 keV (Br K-edge)	12.66 keV (Standard)	Br K-edge enables anomalous dispersion to locate the fragment despite lower occupancy in soaked crystals.
DMSO Tolerance Req.	> 5% (v/v)	< 2% (v/v)	Halogenated fragments require high DMSO for soaking drops; co-crystallization dilutes DMSO in the bulk protein solution.

Step-by-Step Methodologies (Self-Validating Systems)

To ensure scientific integrity, both protocols are designed as self-validating systems , meaning they contain built-in computational checkpoints to prevent model bias and false positives.

Protocol A: High-Concentration Crystal Soaking with Anomalous Dispersion

Best for robust apo-crystals that tolerate >5% DMSO.

• Apo-Crystal Preparation: Grow apo-crystals of the target kinase using established vapor diffusion methods. Transfer a single crystal to a 2 μL drop of the mother liquor.

• Ligand Preparation: Prepare a 50 mM stock of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine in 100% DMSO.

• Soaking: Add the ligand stock directly to the soaking drop to achieve a final concentration of 2.5–5.0 mM (resulting in 5–10% final DMSO concentration). Incubate at 20°C for 2 to 24 hours.

• Harvesting: Briefly transfer the crystal to a cryoprotectant solution (mother liquor + 20% glycerol + 2.5 mM fragment) and flash-freeze in liquid nitrogen.

• Data Collection: Mount the crystal at a synchrotron beamline and tune the X-ray energy to 13.47 keV (0.919 Å) to target the Bromine K-edge.

• Self-Validation Checkpoint: Process the data and generate an anomalous difference Fourier map prior to modeling the ligand.

  • Validation Criteria: The presence of an anomalous peak >4σ in the hinge region confirms the exact spatial coordinate of the 8-bromo atom. This validates the fragment's binding pose independently of the standard 2Fo​−Fc​ electron density map, effectively eliminating the risk of modeling solvent molecules as the ligand.

Protocol B: Co-Crystallization via Vapor Diffusion

Best for fragile crystals or when fragment solubility in the soaking buffer is <1 mM.

• Complex Formation: Purify the target kinase and concentrate to 10 mg/mL in a low-salt buffer. Add the fragment to the protein solution at a 3:1 to 5:1 molar excess. Ensure the final DMSO concentration remains ≤2% to prevent protein precipitation.

• Incubation: Incubate the protein-ligand mixture on ice for 2 hours to allow equilibrium binding to occur. Centrifuge at 14,000 x g for 10 minutes to remove any precipitated complex.

• Crystallization Screening: Set up sitting-drop vapor diffusion plates using sparse-matrix screens (e.g., JCSG+ or PACT premier). Monitor for crystal growth over 3–14 days.

• Harvesting: Harvest the co-crystals, cryoprotect, and flash-freeze in liquid nitrogen.

• Data Collection: Collect diffraction data at a standard wavelength (e.g., 12.66 keV / 0.979 Å).

• Self-Validation Checkpoint: Perform molecular replacement using the apo-structure as a search model. Before placing the ligand into the model, calculate a simulated annealing omit map ( Fo​−Fc​ ).

  • Validation Criteria: Look for positive density >3σ in the binding pocket. The density must clearly match the distinct, flat, di-halogenated shape of the triazolopyridine core. Because the ligand was omitted during simulated annealing, this density is free from model bias, validating the binding event.

References

• Title: A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779 Source: Journal of Medicinal Chemistry URL: [Link]

• Title: The structural basis of Janus kinase 2 inhibition by a potent and specific pan-Janus kinase inhibitor Source: Blood URL: [Link]

• Title: Fragment-based drug discovery and its application to challenging drug targets Source: Essays in Biochemistry URL: [Link]

• Title: Fragment-Based Lead Discovery Using X-ray Crystallography Source: Journal of Medicinal Chemistry URL: [Link]